![molecular formula C8H5BrClF3O B1379078 5-Bromo-2-(trifluoromethoxy)benzyl chloride CAS No. 1393442-60-8](/img/structure/B1379078.png)
5-Bromo-2-(trifluoromethoxy)benzyl chloride
Overview
Description
Scientific Research Applications
Synthetic Intermediates and Organic Transformations
5-Bromo-2-(trifluoromethoxy)benzyl chloride serves as a critical intermediate in the synthesis of complex organic compounds. For instance, it has been utilized in the generation of aryne intermediates that further react to produce naphthalenes and naphthols through [4+2] cycloaddition reactions. Such transformations underscore the compound's utility in constructing polycyclic aromatic hydrocarbons, which are significant in pharmaceuticals and agrochemicals (Schlosser & Castagnetti, 2001).
Nucleophilic Substitution Reactions
The reactivity of this compound under nucleophilic conditions has been explored to synthesize aliphatic trifluoromethyl ethers. This exemplifies the compound's role in introducing the trifluoromethoxy group into various substrates, thereby enhancing their chemical and physical properties for further applications in medicinal chemistry and materials science (Marrec et al., 2010).
Larvicidal Activity
Research on the larvicidal activity of 1,3,4-oxadiazole analogues derived from this compound has demonstrated potential applications in pest control. The synthesized compounds showed significant activity against Culex quinquefasciatus mosquitoes, indicating the compound's relevance in developing new agents for vector control (Santhanalakshmi et al., 2022).
Catalysis and Synthetic Methodology
The compound has been involved in studies on catalytic processes, such as asymmetric silver-catalysed intermolecular bromotrifluoromethoxylation of alkenes. This highlights its utility in facilitating the introduction of trifluoromethoxy groups into organic molecules, thereby expanding the toolkit available for synthetic chemists to engineer molecules with desired properties for pharmaceuticals and agrochemicals (Guo et al., 2017).
Fluorescence Sensing and Material Science
In the context of material science, coordination polymers derived from bromo-substituted compounds like this compound have shown selective sorption properties and potential for fluorescence sensing. These materials are being investigated for their ability to detect and selectively adsorb specific molecules, which is crucial for environmental monitoring and sensing applications (Hua et al., 2015).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that this compound is used in the suzuki–miyaura cross-coupling reaction , a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The targets in this context would be the organoboron reagents used in the process .
Mode of Action
In the context of the suzuki–miyaura coupling reaction, the compound may participate in electronically divergent processes with the metal catalyst . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond .
Biochemical Pathways
In the context of the suzuki–miyaura coupling reaction, the compound is involved in the transmetalation process , which is a key step in many metal-catalyzed cross coupling reactions .
Result of Action
In the context of the suzuki–miyaura coupling reaction, the compound contributes to the formation of a new carbon-carbon bond .
Action Environment
It’s known that the suzuki–miyaura coupling reaction, in which this compound is used, benefits from mild and functional group tolerant reaction conditions .
properties
IUPAC Name |
4-bromo-2-(chloromethyl)-1-(trifluoromethoxy)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrClF3O/c9-6-1-2-7(5(3-6)4-10)14-8(11,12)13/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBJUTDFJHJUDSM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)CCl)OC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrClF3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901207327 | |
Record name | Benzene, 4-bromo-2-(chloromethyl)-1-(trifluoromethoxy)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901207327 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1393442-60-8 | |
Record name | Benzene, 4-bromo-2-(chloromethyl)-1-(trifluoromethoxy)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1393442-60-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzene, 4-bromo-2-(chloromethyl)-1-(trifluoromethoxy)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901207327 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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